Cas no 105750-99-0 (3-Octyne-1,5-diol, 7-methyl-)
3-Octyne-1,5-diol, 7-methyl- structure
Product Name:3-Octyne-1,5-diol, 7-methyl-
CAS No:105750-99-0
MF:C9H16O2
MW:156.222143173218
CID:1162916
PubChem ID:71333793
Update Time:2025-04-20
3-Octyne-1,5-diol, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Octyne-1,5-diol, 7-methyl-
- 7-methyloct-3-yne-1,5-diol
- 105750-99-0
- DTXSID30761995
-
- Inchi: 1S/C9H16O2/c1-8(2)7-9(11)5-3-4-6-10/h8-11H,4,6-7H2,1-2H3
- InChI Key: IMMYXUALWCPKCK-UHFFFAOYSA-N
- SMILES: OC(C#CCCO)CC(C)C
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
3-Octyne-1,5-diol, 7-methyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
105750-99-0 (3-Octyne-1,5-diol, 7-methyl-) Related Products
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